Cas no 1368911-80-1 (3-(Azetidin-3-yl)-1H-indole)

3-(Azetidin-3-yl)-1H-indole is a heterocyclic compound featuring an indole core fused with an azetidine ring at the 3-position. This structural motif is of significant interest in medicinal chemistry due to its potential as a versatile scaffold for drug discovery. The azetidine ring introduces conformational rigidity, which can enhance binding affinity and selectivity in biologically active molecules. The indole moiety, a common pharmacophore, further contributes to interactions with various biological targets. This compound is particularly valuable in the synthesis of novel therapeutic agents, including kinase inhibitors and CNS-active compounds. Its well-defined structure and synthetic accessibility make it a promising intermediate for exploratory research and lead optimization.

3-(Azetidin-3-yl)-1H-indole structure

Product Name:3-(Azetidin-3-yl)-1H-indole

CAS No:1368911-80-1

MF:C₁₁H₁₂N₂

MW:172.226382255554

CID:842933

PubChem ID:71464282

Update Time:2025-10-17

3-(Azetidin-3-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

- 3-(Azetidin-3-yl)-1H-indole
- 1H-Indole, 3-(3-azetidinyl)-
- DTXSID10856050
- SB51733
- SCHEMBL16801590
- 1368911-80-1
- EN300-1845153
- MDL： MFCD21880505
- Inchi： 1S/C11H12N2/c1-2-4-11-9(3-1)10(7-13-11)8-5-12-6-8/h1-4,7-8,12-13H,5-6H2
- InChI Key： MKTVSXQMFHOMLJ-UHFFFAOYSA-N
- SMILES： N1CC(C2=CNC3C=CC=CC2=3)C1

Computed Properties

Exact Mass: 172.100048391g/mol
Monoisotopic Mass: 172.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 27.8Å²

3-(Azetidin-3-yl)-1H-indole Pricemore >>

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